Cas no 1443349-22-1 (4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid)

• Product Name: 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid
• CAS No: 1443349-22-1
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• MDL: MFCD22370283
• CID: 5219111
• Update Time: 2025-06-14

4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid

• MDL： MFCD22370283
• Inchi： 1S/C11H9F3O4/c12-11(13,14)18-8-3-1-2-7(6-8)9(15)4-5-10(16)17/h1-3,6H,4-5H2,(H,16,17)
• InChI Key： CQTYTXQOYCYHKH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C1=CC=CC(OC(F)(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid

Comprehensive Overview of 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid (CAS No. 1443349-22-1)

4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid (CAS No. 1443349-22-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethoxy group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in the development of novel therapeutics, particularly in targeting inflammatory pathways and central nervous system (CNS) disorders.

The compound's molecular structure, featuring a 4-oxobutyric acid moiety, allows for versatile chemical modifications, enabling its use in the synthesis of more complex molecules. Recent studies highlight its role as a precursor in the production of bioactive molecules, with potential implications for treating conditions like diabetes and neurodegenerative diseases. Its CAS No. 1443349-22-1 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

In the context of sustainability, 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid aligns with the trend toward green chemistry. Its synthetic routes are being optimized to reduce environmental impact, addressing concerns about fluorinated compounds' persistence. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently queried in academic and industrial forums.

Another area of interest is the compound's potential in crop protection. The trifluoromethoxy group's electronegativity contributes to its efficacy as a pesticide or herbicide intermediate, though further studies are needed to validate its safety profile. This application resonates with current searches on sustainable agrochemicals and low-toxicity pest control solutions.

From a commercial perspective, CAS No. 1443349-22-1 is listed in catalogs of specialty chemical suppliers, often under categories like pharmaceutical intermediates or fluorinated building blocks. Its pricing and availability are common queries among procurement professionals, emphasizing its industrial demand. Analytical data, such as HPLC purity and spectroscopic characterization (NMR, MS), are critical for quality assurance and are frequently requested in research contexts.

In summary, 4-[3-(Trifluoromethoxy)phenyl]-4-oxobutyric acid represents a convergence of innovation in drug development, agrochemistry, and sustainable practices. Its multifaceted applications and structural adaptability ensure its continued prominence in scientific literature and industrial applications.